Anthranilic acid, 5-chloro-, butyl ester

• CAS No.: 18189-08-7
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: butyl 2-amino-5-chlorobenzoate
• InChI: InChI=1S/C11H14ClNO2/c1-2-3-6-15-11(14)9-7-8(12)4-5-10(9)13/h4-5,7H,2-3,6,13H2,1H3
• InChI Key: VGPZVSACUNPIKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(C=CC(=C1)Cl)N

Description

Anthranilic acid, 5-chloro-, butyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

186 parts of 5-chloroanthranilic acid methyl ester, 150 parts of n-butanol and 10 parts of potassium carbonate are refluxed for half an hour. The separated methanol is then distilled off over a column. Distillation is continued until the boiling point of n-butanol is reached, then after addition of 4 parts each of bleaching earth and of active charcoal the hot mixture is filtered and agitated with 100 parts of acetone and 200 parts of ice. The reaction lasts for about 6 hours. The precipitate is filtered off, washed with ice-cold water and dried in vacuo at room temperature. There are obtained 211 parts of 5-chloroanthranilic acid-n-butyl ester, melting point 37°-39° C. The yield is 93% of the theory.